Cas no 1170364-22-3 (1-Cyclopentyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Cyclopentyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1170364-22-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD09701722
• CID: 1069970
• PubChem ID: 25247758
• Update Time: 2025-04-20

1-Cyclopentyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-1H-pyrazole-4-carbaldehyde
• AG-A-19624
• CTK7I0465
• MolPort-004-853-055
• SBB025149
• STK352090
• SCHEMBL21410807
• A901908
• EN300-155230
• DTXSID10649469
• F8889-0787
• Z802542450
• CS-0235312
• DB-363530
• 1-cyclopentylpyrazole-4-carbaldehyde
• AKOS000302333
• G23284
• MFCD09701722
• 1170364-22-3

• MDL： MFCD09701722
• Inchi： 1S/C9H12N2O/c12-7-8-5-10-11(6-8)9-3-1-2-4-9/h5-7,9H,1-4H2
• InChI Key： GIFSSVWQIBHAEI-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C=1)C1CCCC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

1-Cyclopentyl-1H-pyrazole-4-carbaldehyde Security Information

• HazardClass：IRRITANT